Cas no 1804881-46-6 (Methyl 2-chloro-6-fluoro-4-methylbenzoate)

• Product Name: Methyl 2-chloro-6-fluoro-4-methylbenzoate
• CAS No: 1804881-46-6
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4953738
• Update Time: 2023-08-22

Methyl 2-chloro-6-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-fluoro-4-methylbenzoate

• Inchi： 1S/C9H8ClFO2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,1-2H3
• InChI Key： YSRFALQJSNIGGG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3